3-(3-Carboxyphenyl)-5-methoxybenzoic acid

• IUPAC Name: 3-(3-carboxyphenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C15H12O5/c1-20-13-7-11(6-12(8-13)15(18)19)9-3-2-4-10(5-9)14(16)17/h2-8H,1H3,(H,16,17)(H,18,19)
• InChI Key: WOAOXICMCNRNIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)O)C2=CC(=CC=C2)C(=O)O
• Molecular Formula: C15H12O5
• DSSTOX Substance ID: DTXSID10689901
• Molecular Weight: 272.25 g/mol
• CAS RN: 1261905-12-7

Description

3-(3-Carboxyphenyl)-5-methoxybenzoic acid, also known as 3-methoxybenzoic acid (3MBA), is an organic compound belonging to the family of phenolic compounds. It is a naturally occurring compound found in many plants, fruits, and vegetables, including apples, pears, grapes, and tomatoes. 3MBA is a potent antioxidant that has been studied for its potential therapeutic applications in cancer, neurodegenerative diseases, and other diseases. In addition, 3MBA has been found to possess anti-inflammatory and anti-microbial properties.

Scientific Research Applications

Toxicity and Ecological Impact

Studies have shown that organic ultraviolet filters, which include compounds similar to 3-(3-Carboxyphenyl)-5-methoxybenzoic acid, have been associated with reproductive toxicity in humans and animals, especially due to their endocrine-disrupting effects. The presence of similar compounds has been detected in urine, amniotic fluid, and placental tissue, indicating potential systemic exposure and impact. These compounds, particularly benzophenone derivatives, have been extensively studied for their toxic effects on marine and freshwater organisms. Research points out that these compounds interact with steroid receptors, DNA, or induce the production of reactive oxygen species, causing reproductive, developmental, genetic, and neurological toxicity in aquatic organisms (Ghazipura, McGowan, Arslan, & Hossain, 2017), (Carve, Nugegoda, Allinson, & Shimeta, 2020).

Bioactive Properties and Health Implications

Phenolic compounds like 3-(3-Carboxyphenyl)-5-methoxybenzoic acid have shown diverse pharmacological activities. For instance, ferulic acid, a related compound, has demonstrated anti-oxidant properties and potential in improving glucose and lipid profile in diabetic rats by enhancing activities of antioxidant enzymes in pancreatic tissue. This suggests that 3-(3-Carboxyphenyl)-5-methoxybenzoic acid might also have similar bioactive properties that could be harnessed in therapeutic applications. However, it's crucial to note that high-dose or long-term use of such compounds can lead to adverse effects like water-electrolyte imbalance, bloody urine, acidosis, and even hepatotoxicity or nephrotoxicity (Nankar, Prabhakar, & Doble, 2017), (Tian, Chen, & Zhao, 2014).

Environmental Concerns

The systematic review and ecological risk assessment for organic ultraviolet filters, including similar compounds, highlight the limited knowledge of the pathological effects of these compounds and their metabolites in aquatic environments. This paucity of data hampers the development of informed water-quality guidelines and calls for further research to understand the impact of these compounds on aquatic life and ecosystems (Carve, Nugegoda, Allinson, & Shimeta, 2020).